Cas no 898784-39-9 (2-(3-Cyanophenyl)-4'-iodoacetophenone)

• Product Name: 2-(3-Cyanophenyl)-4'-iodoacetophenone
• CAS No: 898784-39-9
• MF: C₁₅H₁₀INO
• MW: 347.150475978851
• CID: 868111
• PubChem ID: 24723928
• Update Time: 2025-07-30

2-(3-Cyanophenyl)-4'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

• 2-(3-CYANOPHENYL)-4'-IODOACETOPHENONE
• 3-[2-(4-iodophenyl)-2-oxoethyl]benzonitrile
• 2-(2,5-DIMETHYL-1H-PYRROL-1-YL)ETHANOL
• MFCD02260743
• DTXSID40642327
• 898784-39-9
• AKOS016019494
• 2-(3-Cyanophenyl)-4'-iodoacetophenone

• MDL： MFCD02260743
• Inchi： 1S/C15H10INO/c16-14-6-4-13(5-7-14)15(18)9-11-2-1-3-12(8-11)10-17/h1-8H,9H2
• InChI Key： NZLFMALWMSEJAH-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(CC1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 346.98100
• Monoisotopic Mass: 346.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.58828